2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide
• InChI: InChI=1S/C14H20ClNO3/c1-14(2,13(17)16-9-4-10-18-3)19-12-7-5-11(15)6-8-12/h5-8H,4,9-10H2,1-3H3,(H,16,17)
• InChI Key: RGYIDDIIXRQEQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCCCOC)OC1=CC=C(C=C1)Cl
• Molecular Formula: C14H20ClNO3
• Molecular Weight: 285.76 g/mol

Description

2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide is an organic compound that features a chlorophenoxy group, a methoxypropyl group, and a methylpropanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide typically involves the reaction of 4-chlorophenol with 2-bromo-2-methylpropionyl chloride to form 2-(4-chlorophenoxy)-2-methylpropanoyl chloride. This intermediate is then reacted with 3-methoxypropylamine under controlled conditions to yield the final product. The reaction conditions often include the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenoxy group, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted phenoxy derivatives.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide involves its interaction with specific molecular targets. The chlorophenoxy group can interact with enzymes or receptors, potentially inhibiting their activity. The methoxypropyl group may enhance the compound’s solubility and bioavailability, allowing it to effectively reach its targets. The methylpropanamide group can contribute to the compound’s stability and overall pharmacokinetic properties.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenoxy)-N-(3-methoxypropyl)-2-methylpropanamide
• This compound
• This compound

Uniqueness

This compound stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. Its chlorophenoxy group provides a site for various chemical modifications, while the methoxypropyl and methylpropanamide groups enhance its solubility and stability. This combination makes it a versatile compound for research and industrial applications.